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Compound of Interest

Compound Name: 1,2-Epoxyhexane

Cat. No.: B074757

For researchers, scientists, and professionals engaged in drug development and chemical
synthesis, a precise understanding of the physical characteristics of chemical compounds is
paramount. This guide provides an in-depth overview of the boiling point and density of 1,2-
Epoxyhexane, complete with detailed experimental protocols for their determination.

Core Physical Properties of 1,2-Epoxyhexane

1,2-Epoxyhexane, also known as butyloxirane, is a versatile intermediate in organic synthesis.
Its physical properties are crucial for handling, reaction setup, and purification processes. The
key physical data are summarized in the table below.

Physical Property Value Units Conditions
at standard
Boiling Point 117.1-120 °C ]
atmospheric pressure
Density 0.830-0.831 g/cm3 or g/mL at 20-25 °C

Note: The reported values are sourced from various chemical suppliers and databases and
may exhibit slight variations.[1][2][3][4][5][6]

Experimental Determination of Physical Properties

Accurate determination of boiling point and density is essential for verifying substance purity
and for process optimization. The following sections detail standard laboratory protocols for
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these measurements.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[7][8][2] A common and effective method for determining the boiling point of a small
liquid sample is the Thiele tube method.

Experimental Protocol: Thiele Tube Method

Sample Preparation: A small volume (a few milliliters) of 1,2-Epoxyhexane is placed into a
small test tube or a fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed open-end-down into
the liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed into a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil or silicone oil). The Thiele tube's design facilitates
uniform heating through convection.[7][10]

Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, the air
trapped in the capillary tube will expand and exit as a slow stream of bubbles.

Observation: Heating is continued until a continuous and rapid stream of bubbles emerges
from the capillary tube. At this point, the heat source is removed.

Boiling Point Reading: The liquid in the Thiele tube is allowed to cool. The temperature at
which the bubbling stops and the liquid begins to be drawn back into the capillary tube is
recorded as the boiling point of the sample.[7][10]

Another common method, particularly for larger sample volumes, is simple distillation.[8][10]
Experimental Protocol: Simple Distillation Method

o Apparatus Setup: A distillation flask is charged with the 1,2-Epoxyhexane sample and a few
boiling chips to ensure smooth boiling. The flask is connected to a condenser and a receiving
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flask. A thermometer is positioned so that the top of the bulb is level with the side arm of the
distillation flask leading to the condenser.

o Heating: The distillation flask is heated. The liquid will begin to vaporize, and the vapor will
travel into the condenser.

o Temperature Reading: The temperature is monitored. The boiling point is the temperature at
which the vapor temperature stabilizes while the liquid is actively distilling.[10]
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Boiling Point Determination Workflows

Density Determination

Density is the mass of a substance per unit volume. It is a fundamental physical property that
can be used to identify a substance and assess its purity.

Experimental Protocol: Using a Graduated Cylinder and Balance

o Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is measured using an
electronic balance.[11]

¢ Volume Measurement: A specific volume of 1,2-Epoxyhexane is carefully added to the
graduated cylinder. The volume is read from the bottom of the meniscus.
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e Mass of Cylinder and Liquid: The combined mass of the graduated cylinder and the liquid is
measured.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the combined mass. The density is then calculated by dividing the mass of the
liquid by its volume.[11][12][13] For improved accuracy, this procedure can be repeated with
different volumes of the liquid, and the average density can be calculated.[11]

A more precise method involves the use of a pycnometer or a specific gravity bottle.
Experimental Protocol: Using a Pycnometer

e Mass of Empty Pycnometer: The mass of a clean, dry, and empty pycnometer is accurately
determined.

o Mass of Pycnometer with Water: The pycnometer is filled with distilled water of a known
temperature, and its mass is measured. This allows for the precise determination of the
pycnometer's volume.

o Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with 1,2-
Epoxyhexane. Its mass is then measured.

o Calculation: The mass of the 1,2-Epoxyhexane is determined by subtracting the mass of the
empty pychometer. The density is calculated by dividing the mass of the 1,2-Epoxyhexane
by the volume of the pycnometer (determined from the mass of the water).
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Density Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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